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Compound of Interest

Compound Name: Sfrngvgsgvkktsfrrakq

Cat. No.: B15284826 Get Quote

Unidentified Research Tool:
"Sfrngvgsgvkktsfrrakq"
Following a comprehensive search of scientific literature and research databases, the term

"Sfrngvgsgvkktsfrrakq" does not correspond to any known molecule, peptide, or tool used in

the study of amygdala function. As such, the requested detailed Application Notes and

Protocols cannot be generated.

The amygdala is a critical brain region involved in processing emotions such as fear, anxiety,

and pleasure.[1][2][3] Located in the medial temporal lobe, it is a key component of the limbic

system and plays a significant role in memory consolidation and decision-making.[2][3][4] The

study of its function involves a wide array of sophisticated tools and methodologies, including

various peptides and pharmacological agents that are microinjected to observe their effects on

neuronal circuits and behavior.[5]

Research into the amygdala's role in both normal emotional processing and in pathological

states like anxiety disorders, depression, and post-traumatic stress disorder is an active area of

neuroscience.[4][6] Scientists utilize specific neuropeptides and other molecules to modulate

the activity of different nuclei within the amygdala, such as the central nucleus (CeA) and the

basolateral amygdala (BLA), to understand their precise functions in emotional learning and

memory.[5][6]
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However, the specific sequence "Sfrngvgsgvkktsfrrakq" does not appear in any published

scientific literature indexed in major databases. It is possible that this is a proprietary internal

designation for a compound not yet disclosed publicly, a novel peptide sequence that has not

been characterized, or a typographical error.

For researchers, scientists, and drug development professionals interested in the tools

available for studying amygdala function, it is recommended to consult peer-reviewed scientific

journals, reputable scientific databases such as PubMed and Scopus, and resources from

major neuroscience societies. These platforms provide access to validated and characterized

compounds and methodologies for investigating the complex roles of the amygdala.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. my.clevelandclinic.org [my.clevelandclinic.org]

2. Amygdala - Wikipedia [en.wikipedia.org]

3. Amygdala | Definition, Function, Location, & Facts | Britannica [britannica.com]

4. Neuroanatomy, Amygdala - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. Peptide injections into the amygdala of conscious rats: effects on blood pressure, heart
rate and plasma catecholamines - PubMed [pubmed.ncbi.nlm.nih.gov]

6. earlyyears.tv [earlyyears.tv]

To cite this document: BenchChem. ["Sfrngvgsgvkktsfrrakq" as a tool for studying amygdala
function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15284826#sfrngvgsgvkktsfrrakq-as-a-tool-for-
studying-amygdala-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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